Cas no 23627-80-7 (Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI))

Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI) structure
23627-80-7 structure
Product Name:Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI)
CAS No:23627-80-7
MF:C6H6N4O13
MW:342.130841732025
CID:272594
PubChem ID:141045
Update Time:2025-04-19

Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI)
    • (2,4,5-trinitrooxy-7-oxabicyclo[4.1.0]heptan-3-yl) nitrate
    • 7-Oxabicyclo[4.1.0]heptane-2,3,4,5-tetrayl tetranitrate
    • 1,2-Anhydro-3,4,5,6,-alloinositol tetranitrate
    • alpha-Epoxyconduritol e tetranitrate
    • 23627-80-7
    • .alpha.-Epoxyconduritol e tetranitrate
    • DTXSID70946446
    • Inchi: 1S/C6H6N4O13/c11-7(12)20-3-1-2(19-1)4(21-8(13)14)6(23-10(17)18)5(3)22-9(15)16/h1-6H
    • InChI Key: LOVOHJNLPMZKIN-UHFFFAOYSA-N
    • SMILES: O1C2C(C(C(C(C12)O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-]

Computed Properties

  • Exact Mass: 341.99308
  • Monoisotopic Mass: 341.99313626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 233Ų

Experimental Properties

  • PSA: 222.01
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